4,6-Dibromo-2,3-dihydro-1H-inden-5-amine (CAS 214697-92-4): Comprehensive Technical Guide on Properties, Synthesis, and Applications
4,6-Dibromo-2,3-dihydro-1H-inden-5-amine (CAS 214697-92-4): Comprehensive Technical Guide on Properties, Synthesis, and Applications
Executive Summary & Chemical Identity
As drug discovery programs increasingly target complex protein-protein interactions and allosteric sites, the demand for conformationally restricted, sterically shielded building blocks has surged. 4,6-Dibromo-2,3-dihydro-1H-inden-5-amine (commonly referred to as 4,6-dibromo-5-aminoindane) is a highly specialized halogenated aniline derivative[1]. By embedding a primary amine between two bulky bromine atoms on a rigid bicyclic indane core, this molecule provides exceptional steric shielding. This structural motif is strategically utilized to lock the conformation of subsequent N-linked functional groups (such as amides or ureas) and to block cytochrome P450-mediated oxidation at the ortho positions.
Structural & Physicochemical Properties
Understanding the baseline physicochemical properties of this building block is critical for downstream reaction planning, particularly regarding solvent selection and stoichiometric calculations.
| Property | Value |
| Chemical Name | 4,6-Dibromo-2,3-dihydro-1H-inden-5-amine[1] |
| Common Synonyms | 4,6-Dibromo-5-aminoindane; 4,6-Dibromoindan-5-amine |
| CAS Registry Number | 214697-92-4[1] |
| Molecular Formula | C9H9Br2N[2] |
| Molecular Weight | 290.99 g/mol [2] |
| Structural Features | Bicyclic indane core, primary amine, di-ortho bromination |
| Appearance | Crystalline solid (typical for polyhalogenated anilines) |
| Solubility Profile | Soluble in DCM, EtOAc, DMF, DMSO; Insoluble in water |
Mechanistic Synthesis & Reaction Protocols
The synthesis of 4,6-dibromo-2,3-dihydro-1H-inden-5-amine relies on the highly regioselective electrophilic aromatic substitution (EAS) of 5-aminoindane[3]. The primary amine (-NH₂) is a strong electron-donating group via resonance, heavily activating the aromatic ring. In the indane system, the positions ortho to the C-5 amine are C-4 and C-6. Because the para position (C-7a) is a bridgehead carbon lacking a hydrogen atom, electrophilic attack is exclusively funneled to the C-4 and C-6 positions[3].
Experimental Workflow Diagram
Workflow for the regioselective dibromination of 5-aminoindane.
Step-by-Step Protocol & Causality
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Reaction Setup: Dissolve 5-aminoindane (1.0 eq) in glacial acetic acid (0.2 M concentration) and cool the vessel to 0–5 °C using an ice bath.
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Causality: Acetic acid acts as both a solvent and a mild acid catalyst, polarizing the N-Br bond of NBS to enhance its electrophilicity[4]. Cooling prevents exothermic runaway and suppresses the formation of oxidative byproducts (e.g., azo compounds).
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Bromination: Add NBS (2.05 - 2.10 eq) portion-wise over 30–45 minutes.
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Causality: Portion-wise addition maintains a low steady-state concentration of Br⁺. This ensures clean sequential bromination (first to the monobromo intermediate, then to the dibromo product) without overwhelming the system and causing amine degradation.
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Self-Validating Monitoring: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours. Monitor the reaction via HPLC or TLC (Hexanes/EtOAc 8:2).
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Validation Check: The reaction is only deemed complete when the intermediate monobromo peak (typically 4-bromo-5-aminoindane) is <2% by Area Under the Curve (AUC).
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Quench & Workup: Pour the reaction mixture into ice water containing 10% w/v sodium thiosulfate (Na₂S₂O₃).
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Causality: Thiosulfate instantly reduces any unreacted NBS or residual active bromine species, halting the reaction and preventing further halogenation during the concentration phase.
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Neutralization & Extraction: Carefully neutralize the aqueous layer with saturated NaHCO₃ until pH ~7.5 to deprotonate the indanamine salt. Extract with Ethyl Acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
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Purification: Purify the crude solid via recrystallization (ethanol/water) or silica gel flash chromatography to yield the pure 4,6-dibromo-2,3-dihydro-1H-inden-5-amine.
Analytical Characterization
To ensure scientific integrity and confirm regioselectivity, the isolated product must be validated through orthogonal analytical techniques:
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¹H NMR (CDCl₃, 400 MHz): The cyclopentane ring protons will present as a quintet at ~2.1 ppm (C-2) and triplets at ~2.9 ppm (C-1 and C-3). Crucially, the aromatic region will feature a single singlet at ~7.2–7.4 ppm corresponding to the isolated C-7 proton. The absence of ortho or meta coupling in the aromatic region definitively proves that bromination occurred at the C-4 and C-6 positions. The primary amine (-NH₂) will appear as a broad singlet at ~4.2 ppm.
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LC-MS (ESI+): The mass spectrum will display a characteristic 1:2:1 isotopic cluster at m/z 290, 292, and 294 [M+H]⁺, confirming the presence of exactly two bromine atoms[2].
Applications in Drug Development & Materials Science
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Conformational Locking: The two bulky bromine atoms flanking the amine force any subsequent N-acyl or N-alkyl substituents into a perpendicular geometry relative to the indane ring. This vectorization is highly prized in rational drug design for fitting ligands precisely into narrow enzymatic binding pockets (e.g., kinase hinge regions).
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Palladium-Catalyzed Cross-Coupling: The aryl bromides serve as robust handles for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions. The differential steric environment between C-4 (adjacent to the cyclopentane ring) and C-6 (adjacent to the unsubstituted C-7) can be exploited by tuning the palladium ligand (e.g., using bulky biaryl phosphines like XPhos) to achieve regioselective mono-coupling.
Safety, Handling, & Stability
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Storage: The compound should be stored in a tightly sealed container in a cool, dark place, ideally under an inert atmosphere (Argon or N₂) to prevent slow auto-oxidation of the electron-rich amine[5].
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Handling: Halogenated anilines are potential skin sensitizers and suspected genotoxins. All handling must occur within a certified fume hood using standard chemical hygiene practices, including nitrile gloves and safety goggles.
References
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Yilmaz, M., Tutar, A., & Erenler, R. (2013). "Synthesis of Bromoaminoindane and Bromoaminoindanone Derivatives." Journal of Chemical Research. Retrieved from:[Link]
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Pastor, T.J., et al. (1979). "The quantitative electrochemical generation of bromine in acetic acid." Analytica Chimica Acta. Retrieved from:[Link]
